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Compound of Interest

Compound Name: 9-Acetylanthracene

Cat. No.: B057403 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Notes
This protocol details the synthesis of 2-bromo-1-(anthracen-9-yl)ethan-1-one, also known as 9-

(bromoacetyl)anthracene, via the alpha-bromination of 9-acetylanthracene. This method

utilizes bromine as the brominating agent with a catalytic amount of aluminum chloride in an

ethereal solvent. The resulting α-bromo ketone is a versatile intermediate in organic synthesis,

particularly for the introduction of the anthracenoylmethyl group in the development of novel

chemical entities and functional materials.

The reaction proceeds via an electrophilic substitution on the carbon atom alpha to the

carbonyl group. The presence of the Lewis acid catalyst, aluminum chloride, enhances the

electrophilicity of bromine. The reaction is initially conducted at a low temperature to control the

exothermic reaction and then allowed to proceed at room temperature. A standard aqueous

workup is employed to remove the catalyst and any unreacted bromine, followed by purification

by recrystallization.

Reaction Scheme
Caption: Alpha-bromination of 9-acetylanthracene.

Experimental Protocol

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b057403?utm_src=pdf-interest
https://www.benchchem.com/product/b057403?utm_src=pdf-body
https://www.benchchem.com/product/b057403?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Reagent/Solvent Molar Mass ( g/mol ) Purity

9-Acetylanthracene 220.27 98%

Bromine (Br₂) 159.81 99.5%

Aluminum Chloride (AlCl₃) 133.34 99%

Anhydrous Diethyl Ether 74.12 99.7%

Saturated Sodium Bicarbonate

(aq)
- -

Brine (saturated NaCl aq) - -

Anhydrous Sodium Sulfate - -

Ethanol - Reagent Grade

Water - Distilled

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Standard laboratory glassware for workup

Rotary evaporator

Recrystallization apparatus

Thin-Layer Chromatography (TLC) apparatus

Procedure:
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In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 9-
acetylanthracene (5.0 g, 22.7 mmol, 1.0 eq) in anhydrous diethyl ether (50 mL).[1]

Add a catalytic amount of aluminum chloride (AlCl₃) (0.5 g, 3.75 mmol, 0.165 eq) to the

solution.[1]

Cool the mixture in an ice bath with continuous stirring.

Slowly add a solution of bromine (1.4 mL, 27.2 mmol, 1.2 eq) in diethyl ether from the

dropping funnel to the stirred reaction mixture.[1]

After the addition is complete, allow the reaction to warm to room temperature and continue

to stir. Monitor the progress of the reaction by Thin-Layer Chromatography (TLC).

Upon completion, quench the reaction by the slow addition of water.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with a saturated aqueous solution of sodium bicarbonate

and then with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure using a rotary evaporator.

The crude product can be purified by recrystallization from an ethanol/water solvent system

to yield 9-(bromoacetyl)anthracene as a solid.
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Dissolve 9-acetylanthracene
and AlCl3 in diethyl ether
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Caption: Workflow for the synthesis of 2-bromo-1-(anthracen-9-yl)ethan-1-one.
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Characterization Data
Physical Properties:

Compound Molecular Formula
Molar Mass ( g/mol
)

Appearance

9-Acetylanthracene C₁₆H₁₂O 220.27 Light-tan granules

2-bromo-1-

(anthracen-9-yl)ethan-

1-one

C₁₆H₁₁BrO 299.16 Solid

Spectroscopic Data for 2-bromo-1-(anthracen-9-yl)ethan-1-one:

While specific experimental spectra for the final product are not readily available in the

searched literature, the following are expected characteristic signals based on its structure:

¹H NMR (CDCl₃): Signals corresponding to the aromatic protons of the anthracene core are

expected in the aromatic region (δ 7.0-9.0 ppm). A singlet for the -CH₂Br protons is

anticipated at a downfield position due to the electron-withdrawing effects of the adjacent

carbonyl and bromine atom.

IR (KBr): A characteristic strong absorption peak for the C=O stretching of the ketone is

expected around 1680-1700 cm⁻¹. A peak corresponding to the C-Br stretching vibration is

also anticipated.

Safety Information
Bromine is highly corrosive and toxic. Handle with extreme care in a well-ventilated fume

hood and wear appropriate personal protective equipment (PPE), including gloves, safety

goggles, and a lab coat.

Aluminum chloride is a corrosive solid that reacts violently with water. Handle in a dry

environment.

Diethyl ether is highly flammable. Ensure there are no open flames or ignition sources in the

vicinity.
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Always perform reactions in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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